Cas no 75288-42-5 (1-Butanone, 4-hydroxy-1-(2-thienyl)-)

1-Butanone, 4-hydroxy-1-(2-thienyl)- structure
75288-42-5 structure
Product Name:1-Butanone, 4-hydroxy-1-(2-thienyl)-
CAS No:75288-42-5
MF:C8H10O2S
MW:170.228801250458
CID:539818
PubChem ID:10654724
Update Time:2025-04-19

1-Butanone, 4-hydroxy-1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone, 4-hydroxy-1-(2-thienyl)-
    • 4-hydroxy-1-thiophen-2-ylbutan-1-one
    • AKOS002433875
    • DTXSID90442995
    • SCHEMBL18906067
    • 75288-42-5
    • 4-Hydroxy-1-thien-2-ylbutan-1-one
    • 4-hydroxy-1-(thiophen-2-yl)butan-1-one
    • Inchi: 1S/C8H10O2S/c9-5-1-3-7(10)8-4-2-6-11-8/h2,4,6,9H,1,3,5H2
    • InChI Key: DWNUMPAWCCRIFT-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(CCCO)=O

Computed Properties

  • Exact Mass: 170.04015073g/mol
  • Monoisotopic Mass: 170.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 65.5Ų
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